Cas no 1427501-88-9 (3-Fluorocyclobutyl 4-methylbenzenesulfonate)

• Product Name: 3-Fluorocyclobutyl 4-methylbenzenesulfonate
• CAS No: 1427501-88-9
• MF: C₁₁H₁₃FO₃S
• MW: 244.282525777817
• MDL: MFCD23703326
• CID: 4938089
• Update Time: 2026-02-27

3-Fluorocyclobutyl 4-methylbenzenesulfonate Chemical and Physical Properties

Names and Identifiers

• 3-FLUOROCYCLOBUTYL 4-METHYLBENZENESULFONATE
• (3-fluorocyclobutyl) 4-methylbenzenesulfonate
• trans-3-Fluorocyclobutyl toluene-4-sulfonate
• 3-Fluorocyclobutyl 4-methylbenzenesulfonate

• MDL： MFCD23703326
• Inchi： 1S/C11H13FO3S/c1-8-2-4-11(5-3-8)16(13,14)15-10-6-9(12)7-10/h2-5,9-10H,6-7H2,1H3
• InChI Key： HOUHSGZMRPVHPZ-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)OC1CC(C1)F

Computed Properties

• Exact Mass: 244.05694361 g/mol
• Monoisotopic Mass: 244.05694361 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 244.28
• XLogP3: 2.5
• Topological Polar Surface Area: 51.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonic acids and derivatives Benzenesulfonate esters

Additional information on 3-Fluorocyclobutyl 4-methylbenzenesulfonate

3-Fluorocyclobutyl 4-methylbenzenesulfonate: A Comprehensive Overview

The compound with CAS No. 1427501-88-9, commonly referred to as 3-Fluorocyclobutyl 4-methylbenzenesulfonate, is a highly specialized chemical entity that has garnered significant attention in the fields of organic synthesis and materials science. This compound is notable for its unique structure, which combines a fluorinated cyclobutyl group with a sulfonate moiety, making it a versatile building block in modern chemical research.

3-Fluorocyclobutyl groups are known for their ability to impart stability and reactivity in various chemical systems. The integration of this group with the 4-methylbenzenesulfonate moiety creates a compound that exhibits intriguing electronic properties and reactivity patterns. Recent studies have highlighted its potential as an intermediate in the synthesis of advanced materials, including high-performance polymers and bioactive molecules.

The synthesis of 3-Fluorocyclobutyl 4-methylbenzenesulfonate involves a multi-step process that requires precise control over reaction conditions. Researchers have employed various methodologies, including Suzuki-Miyaura coupling reactions and Friedel-Crafts alkylation, to achieve high yields of this compound. The use of transition metal catalysts has been particularly effective in optimizing the reaction efficiency, as demonstrated in recent publications by leading chemists in the field.

In terms of applications, 3-Fluorocyclobutyl 4-methylbenzenesulfonate has shown promise in the development of advanced pharmaceuticals. Its unique electronic properties make it an ideal candidate for use in drug delivery systems, where controlled release mechanisms are critical. Additionally, its compatibility with biological systems has been explored in recent clinical studies, which have demonstrated its potential as a precursor to bioactive compounds with therapeutic applications.

The environmental impact of 3-Fluorocyclobutyl 4-methylbenzenesulfonate has also been a topic of interest among researchers. Studies have shown that the compound exhibits low toxicity to aquatic organisms under standard laboratory conditions. However, further research is needed to fully understand its long-term effects on ecosystems and to develop sustainable methods for its production and disposal.

From a structural standpoint, the compound's cyclobutane ring introduces significant strain into the molecule, which can be harnessed to induce specific reactivity patterns. This property has been exploited in recent studies to design novel catalytic cycles and reaction pathways. The integration of fluorine into the cyclobutane ring further enhances the molecule's stability and reactivity, making it a valuable tool in asymmetric synthesis.

In conclusion, 3-Fluorocyclobutyl 4-methylbenzenesulfonate (CAS No. 1427501-88-9) represents a cutting-edge chemical entity with diverse applications across multiple disciplines. Its unique structure and reactivity make it an invaluable asset in modern chemical research, particularly in the fields of materials science and pharmaceutical development. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in shaping the future of chemistry.